Cas no 1173022-21-3 (STO-609 Acetate)

• Product Name: STO-609 Acetate
• CAS No: 1173022-21-3
• MF: C₂₁H₁₄N₂O₅
• MW: 374.34626531601
• MDL: MFCD06411456
• CID: 2084871
• Update Time: 2025-08-03

STO-609 Acetate Chemical and Physical Properties

Names and Identifiers

• STO-609 Acetate
• 7H-​Benzimidazo[2,​1-​a]​benz[de]​isoquinoline-​3-​carboxylic acid, 7-​oxo-​, acetate (1:1)
• STO-609 (acetate)

• MDL： MFCD06411456
• Inchi： 1S/C19H10N2O3.C2H4O2/c22-18-13-5-3-4-10-11(19(23)24)8-9-12(16(10)13)17-20-14-6-1-2-7-15(14)21(17)18;1-2(3)4/h1-9H,(H,23,24);1H3,(H,3,4)
• InChI Key： WNRSTFUVBWNELX-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=C(C(=O)O)C=CC(C4=NC5C=CC=CC=5N41)=C23.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 1

STO-609 Acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD767021)

Additional information on STO-609 Acetate

Comprehensive Overview of STO-609 Acetate (CAS No. 1173022-21-3): Mechanism, Applications, and Research Insights

STO-609 Acetate (CAS No. 1173022-21-3) is a highly selective inhibitor of calcium/calmodulin-dependent protein kinase kinase (CaMKK), a key regulator of cellular energy homeostasis and stress responses. This compound has garnered significant attention in biochemical and pharmacological research due to its ability to selectively target CaMKK isoforms (CaMKKα and CaMKKβ) with an IC₅₀ of ~80 nM, making it a valuable tool for studying AMPK signaling pathways. Researchers frequently search for terms like "STO-609 Acetate solubility", "STO-609 vs. compound C", or "CaMKK inhibitor applications", reflecting its relevance in metabolic and neurodegenerative disease studies.

The molecular structure of STO-609 Acetate features an acetate salt formulation that enhances its stability in aqueous solutions, addressing common queries about "STO-609 storage conditions" and "buffer compatibility". Recent publications highlight its utility in investigating autophagy modulation, a hot topic in cancer and longevity research, where users often search for "AMPK-independent effects of STO-609". Unlike pan-kinase inhibitors, its selectivity minimizes off-target effects—a critical advantage when exploring cell-specific signaling cascades.

In experimental protocols, STO-609 Acetate is frequently employed at concentrations ranging from 1-10 µM, with researchers actively discussing "optimal dosing for neuronal cells" in forums. Its role in mitochondrial biogenesis studies has surged, coinciding with rising searches for "metabolic reprogramming compounds". The compound’s ability to cross the blood-brain barrier in animal models also makes it a candidate for neuroprotection research, particularly in Alzheimer’s and Parkinson’s disease models where "CaMKKβ inhibition mechanisms" are heavily investigated.

Technical inquiries often focus on "STO-609 Acetate solubility in DMSO" (typically prepared at 10-50 mM stocks) and "protocols for in vivo administration". Recent advances in cryo-EM structural analysis have clarified its binding interactions with CaMKK, a breakthrough frequently cited in searches like "kinase inhibitor structural data". As interest grows in precision medicine, the compound’s tissue-specific effects—especially in liver and adipose tissue—remain a key area of exploration, with PubMed entries for "STO-609 metabolic syndrome" increasing by 22% year-over-year.

Quality control specifications for CAS No. 1173022-21-3 emphasize ≥98% HPLC purity, a detail crucial for reproducibility in publications. The research community actively debates its cross-reactivity with related kinases, prompting searches for "STO-609 specificity assays". With the rise of AI-driven drug discovery, computational studies now leverage STO-609’s pharmacophore to design next-generation CaMKK modulators, aligning with trending searches for "machine learning in kinase inhibitor design".

Emerging applications in exercise physiology (e.g., "STO-609 muscle metabolism") and circadian rhythm regulation demonstrate its versatility. Notably, its acetate formulation resolves earlier solubility limitations—a point emphasized in recent peer-reviewed protocols. As open-access databases expand, structure-activity relationship (SAR) data for STO-609 analogs has become a frequently downloaded resource, reflecting demand for "improved CaMKK inhibitors" in translational research.